Cas no 76-01-7 (Pentachloroethane)

Pentachloroethane Properties

Names and Identifiers

• Pentachloroethane
• Pentachloroethane solution
• 1,1,1,2,2-Pentachloroethane
• Pentalin
• rcrawastenumberu184
• PENTACHLOROETHANE, 1000MG,NEAT
• PENTACHLOROETHANE PESTANAL, 250 MG
• PENTACHLOROETHANE 96+%
• PENTACHLOROETHANE ANALYTICAL STANDARD
• Ethane,pentahloro-
• 1,1,2,2,2-PENTACHLOROETHANE
• 1,1,1,2,2-PENTA-CHLORETHANE
• AKOS015848786
• Pentachloorethaan [Dutch]
• P0031
• InChI=1/C2HCl5/c3-1(4)2(5,6)7/h1
• Q4348652
• ethane, 1,1,1,2,2-pentachloro-
• Tox21_201141
• Pentachloraethan
• Pentacloroetano [Italian]
• Pentaline
• CCRIS 494
• EPA Pesticide Chemical Code 598300
• Pentachlorethane [French]
• Pentachlorethane
• CCl3CHCl2
• RCRA waste number U184
• PENTACHLOROETHANE [IARC]
• Pentachloroethane [UN1669] [Poison]
• Ethane, pentachloro-
• NCGC00248935-01
• 1,1,1,2,2-Pentachloro-ethane
• NCI-C53894
• Pentachloorethaan
• Pentachloroethane 2000 microg/mL in Methanol
• A838584
• HSDB 2034
• RCRA waste no. U184
• Pentachloroethane, PESTANAL(R), analytical standard
• SCHEMBL4728
• Caswell No. 639B
• PENTACHLOROETHANE [MI]
• CHEBI:76287
• MFCD00000846
• CAS-76-01-7
• NS00020348
• CHCl2CCl3
• Cl3CCHCl2
• Pentachloroethane, 95%
• 1,1,1,2,2-Pentachloroethane #
• Pentacloroetano
• BRN 1736845
• Ethane pentachloride
• 76-01-7
• BNIXVQGCZULYKV-UHFFFAOYSA-N
• C19496
• UN1669
• UNII-QOJ9TH7LDL
• NCGC00258693-01
• DTXSID7021104
• 1,1,1,2,2-pentakis(chloranyl)ethane
• UN 1669
• QOJ9TH7LDL
• 4-01-00-00147 (Beilstein Handbook Reference)
• Pentachloroethane, analytical standard
• DTXCID901104
• Pentachloraethan [German]
• CHEMBL350040
• FT-0654200
• EINECS 200-925-1
• 1,1,1,2,2Pentachloroethane
• STL280308
• Ethane, pentachloro
• Ethane, 1,1,1,2,2pentachloro
• DB-361506
• PENTACHLOROETHANE (IARC)
• +Expand

• MDL： MFCD00000846
• InChIKey： BNIXVQGCZULYKV-UHFFFAOYSA-N
• Inchi： InChI=1S/C2HCl5/c3-1(4)2(5,6)7/h1H
• SMILES： C(C(Cl)(Cl)Cl)(Cl)Cl
• BRN： 1736845

Computed Properties

• Exact Mass: 199.85200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 199.852089
• Heavy Atom Count: 7
• Complexity: 51.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.16030
• PSA: 0.00000
• Merck: 14,7108
• Refractive Index: n20/D 1.502(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 161-162 °C(lit.)
• Melting Point: 107.5-108.2 ºC
• Flash Point: 52.0±15.8 ºC,
• Color/Form: Colorless heavy liquid with chloroform odor [1]
• Stability/Shelf Life: Stable. Non-flammable. Incompatible with strong oxidizing agents. May react violently with alkalies or metals.
• Solubility: Insoluble in water, miscible in ethanol \ ether and ordinary organic solvents [11]
• Density: 1.68 g/mL at 25 °C(lit.)